Cas no 56198-39-1 (18-hydroxy-5',6',10,12,16,19-hexamethyl-3,3',4,4',5',6',7,8,11,12-decahydro-1H-spiro[3,7-methano[2,6]benzodioxacyclooctadecine-5,2'-pyran]-1-one)

• Product Name: 18-hydroxy-5',6',10,12,16,19-hexamethyl-3,3',4,4',5',6',7,8,11,12-decahydro-1H-spiro[3,7-methano[2,6]benzodioxacyclooctadecine-5,2'-pyran]-1-one
• CAS No: 56198-39-1
• MF: C₃₁H₄₂O₅
• MW: 494.66218996048
• CID: 1601919
• PubChem ID: 71300428
• Update Time: 2025-04-21

18-hydroxy-5',6',10,12,16,19-hexamethyl-3,3',4,4',5',6',7,8,11,12-decahydro-1H-spiro[3,7-methano[2,6]benzodioxacyclooctadecine-5,2'-pyran]-1-one Chemical and Physical Properties

Names and Identifiers

• 18-hydroxy-5',6',10,12,16,19-hexamethyl-3,3',4,4',5',6',7,8,11,12-decahydro-1H-spiro[3,7-methano[2,6]benzodioxacyclooctadecine-5,2'-pyran]-1-one
• (5'S,6'R,10E,12E,14R,16E,19R,21R)-7-hydroxy-5',6,6',10,14,16-hexamethylspiro[2,20-dioxatricyclo[17.3.1.04,9]tricosa-4(9),5,7,10,12,16-hexaene-21,2'-oxane]-3-one
• 56198-39-1
• (+)-Milbemycin beta3
• CHEBI:209386
• milbemycin beta3
• Milbemycin B, 2,5,6,7-tetradehydro-5-O-demethyl-7,28-dideoxy-25-methyl-, (25R)-
• DTXSID30204736

• Inchi： 1S/C31H42O5/c1-19-8-7-9-22(4)27-17-29(32)23(5)15-28(27)30(33)34-26-16-25(11-10-20(2)14-19)36-31(18-26)13-12-21(3)24(6)35-31/h7-10,15,17,19,21,24-26,32H,11-14,16,18H2,1-6H3/b8-7+,20-10+,22-9+/t19-,21-,24+,25+,26?,31-/m0/s1
• InChI Key： PPMBESPRWFQXDF-KEMGXVBCSA-N
• SMILES： O1[C@H](C)[C@@H](C)CC[C@@]21CC1C[C@@H](CC=C(C)C[C@H](C=CC=C(C)C3C=C(C(C)=CC=3C(=O)O1)O)C)O2 |c:14,21,t:19|

Computed Properties

• Exact Mass: 494.30336
• Monoisotopic Mass: 494.30322444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins